Cas no 774-93-6 (4-Bromophenylsulfur pentafluoride)

• Product Name: 4-Bromophenylsulfur pentafluoride
• CAS No: 774-93-6
• MF: C₆H₄BrF₅S
• MW: 283.056977272034
• MDL: MFCD03425928
• CID: 562655
• PubChem ID: 2779194
• Update Time: 2025-05-22

4-Bromophenylsulfur pentafluoride Chemical and Physical Properties

Names and Identifiers

• Sulfur,(4-bromophenyl)pentafluoro-, (OC-6-21)- (9CI)
• 4-Bromophenylsulfur Pentafluoride
• (4-bromophenyl)-pentafluoro-λ⁶-sulfane
• 1-Bromo-4-(pentafluorosulfanyl)benzene
• 4-BROMOPHENYLSULPHUR PENTAFLUORIDE
• p-Bromophenylsulfur Pentafluoride
• 1-bromo-4-(pentafluoro-lambda~6~-sulfanyl)benzene
• (4-bromophenyl)-pentafluoro-
• p-bromophenyl-sulfur pentafluoride
• RECCABBXFXGELM-UHFFFAOYSA-N
• 4-bromophenyl sulfur pentafluoride
• 4-bromophenyl-sulfur pentafluoride
• (4-bromophenyl)-pentafluorosulfane
• 1-Bromo-4-(pentafluorothio)benzene
• 1-bromo-4-pentafluorosulfanylbenzene
• CS-0113018
• SCHEMBL2109
• T71329
• B3867
• 1-bromo-4-(pentafluorsulfanyl)benzene
• (4-Bromophenyl)pentafluoro-l6-sulfane
• 1-bromo-4-(pentafluoro-lambda6-sulfanyl)benzene
• PS-11535
• (4-bromophenyl)-pentafluoro-lambda6-sulfane
• DTXSID70381313
• EN300-182841
• AKOS005254515
• MFCD03425928
• 774-93-6
• BBL102659
• 1-BROMO-4-(PENTAFLUORO-??-SULFANYL)BENZENE
• STL556463
• 1-Bromo-4-(pentafluorothio)benzene, 1-Bromo-4-(pentafluorosulphanyl)benzene
• 4-Bromophenylsulfur pentafluoride

• MDL： MFCD03425928
• Inchi： 1S/C6H4BrF5S/c7-5-1-3-6(4-2-5)13(8,9,10,11)12/h1-4H
• InChI Key： RECCABBXFXGELM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 281.91400
• Monoisotopic Mass: 281.91372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 5.9

Experimental Properties

• Boiling Point: 77°C/10mmHg(lit.)
• Flash Point: 84°C(lit.)
• Refractive Index: 1.4790-1.4830
• PSA: 25.30000
• LogP: 5.10650

4-Bromophenylsulfur pentafluoride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromophenylsulfur pentafluoride

Recent Advances in the Application of 4-Bromophenylsulfur Pentafluoride (CAS: 774-93-6) in Chemical Biology and Pharmaceutical Research

4-Bromophenylsulfur pentafluoride (CAS: 774-93-6) has recently emerged as a versatile compound in chemical biology and pharmaceutical research. This sulfur-based fluorinated compound exhibits unique reactivity and stability, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both bromine and pentafluorosulfur groups allows for diverse functionalization, enabling the creation of structurally complex molecules with tailored biological activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of 4-Bromophenylsulfur pentafluoride derivatives as potent inhibitors of protein tyrosine phosphatases (PTPs). The study utilized a structure-based drug design approach, where the bromine atom served as an excellent handle for further derivatization while the pentafluorosulfur group contributed to enhanced membrane permeability and metabolic stability. The lead compound from this series showed remarkable selectivity for PTP1B, a key target in diabetes and obesity treatment, with an IC50 value in the low nanomolar range.

Another significant application of 4-Bromophenylsulfur pentafluoride was reported in the field of positron emission tomography (PET) tracer development. Researchers at MIT (2024) successfully incorporated the compound into a novel radiolabeled probe for imaging neuroinflammation. The pentafluorosulfur group's unique electronic properties allowed for efficient ¹⁸F-labeling, while the bromophenyl moiety provided optimal pharmacokinetic properties. This breakthrough opens new possibilities for non-invasive monitoring of neurodegenerative diseases.

The synthetic utility of 4-Bromophenylsulfur pentafluoride has also been expanded through recent methodological developments. A 2024 Nature Chemistry paper described a palladium-catalyzed cross-coupling reaction that enables the efficient transformation of the bromine moiety while preserving the sensitive pentafluorosulfur group. This methodology has significantly broadened the scope of accessible derivatives, facilitating structure-activity relationship studies in medicinal chemistry programs.

From a safety and handling perspective, recent toxicological studies (Chemical Research in Toxicology, 2023) have provided important insights into the compound's stability and potential hazards. While 4-Bromophenylsulfur pentafluoride demonstrates good thermal stability under standard laboratory conditions, proper precautions should be taken when handling the neat compound due to its potential to release hydrogen fluoride upon decomposition. These findings have important implications for industrial-scale applications and have guided the development of safer handling protocols.

Looking forward, the unique properties of 4-Bromophenylsulfur pentafluoride continue to inspire innovative applications across multiple disciplines. Current research directions include its use in covalent inhibitor design, where the pentafluorosulfur group can serve as a warhead for targeted covalent modification of biological macromolecules. Additionally, materials science applications are being explored, particularly in the development of advanced fluorinated polymers with exceptional chemical resistance and dielectric properties.